4-(Oxiranylmethoxy)-1H-indole
Overview
Description
4-(Oxiranylmethoxy)-1H-indole, also known as 4-Oxiranylmethoxy-9H-carbazole, is a chemical compound with the molecular formula C15H13NO2 . It has a molecular weight of 239.27 g/mol . This compound is related to Carvedilol, a medication used to treat high blood pressure and heart failure .
Synthesis Analysis
The synthesis of 4-(Oxiranylmethoxy)-1H-indole or similar compounds often involves the use of oxetanes . Oxetanes are four-membered cyclic ethers that have been increasingly exploited for their contrasting behaviors: their influence on physicochemical properties as a stable motif in medicinal chemistry and their propensity to undergo ring-opening reactions as a synthetic intermediate . The strain in the small ring facilitates opening with nucleophiles, rearrangements, and ring expansions .
Molecular Structure Analysis
The molecular structure of 4-(Oxiranylmethoxy)-1H-indole is characterized by a well-defined nanoscale structure . The InChI representation of the molecule is InChI=1S/C15H13NO2/c1-2-5-12-11(4-1)15-13(16-12)6-3-7-14(15)18-9-10-8-17-10/h1-7,10,16H,8-9H2
. The Canonical SMILES representation is C1C(O1)COC2=CC=CC3=C2C4=CC=CC=C4N3
.
Chemical Reactions Analysis
Oxetanes, like the one present in 4-(Oxiranylmethoxy)-1H-indole, are known for their reactivity. They can undergo ring-opening reactions, rearrangements, and ring expansions . These reactions are often used in the synthesis of complex molecules .
Scientific Research Applications
Catalytic Reactions and Chemical Synthesis
- Cycloaddition and Synthesis of Furo[3,4-b]indoles: Ni(ClO4)2 catalyzes regioselective and diastereoselective [3+2]-annulations of aryl oxiranyl-dicarboxylates and indoles, leading to the synthesis of 1H-furo[3,4-b]indoles in good yields (Zhang, Chen, Wu, & Zhang, 2012).
- Ring-Opening Cyclization to Generate Pyrano[2,3-e]indol-3-ols: Trifluoroethanol-mediated ring-opening cyclization of 4-(2-oxiranylmethoxy)indoles leads to pyrano[2,3-e]indol-3-ols. The cyclization requires a π-activating aryl substituent (Das & Das, 2021).
Biological and Medicinal Applications
- Anti-inflammatory Agents: Synthesis of 1-(4-(2-(1H-indol-1-yl)-2-oxoethoxy)phenyl)-3-phenylprop-2-en-1-one derivatives has been explored for their anti-inflammatory activity (Rehman, Saini, & Kumar, 2022).
- Synthesis of Indole-Coumarin Hybrids for Anticancer Activity: Indole-coumarin hybrids have been synthesized, showing potential as novel anticancer drug entities. These compounds have been evaluated for their cytotoxic effect on human breast adenocarcinoma and normal cell lines (Kamath et al., 2015).
Electrochemical and Photovoltaic Research
- Electrochemical Behavior in Drug Discovery: The indole nucleus, as part of biologically important derivatives, is investigated using voltammetric techniques. This assists in drug discovery, research, and quality control (Karaaslan & Suzen, 2011).
- Dye-Sensitized Solar Cells: Novel thieno[3,2-b]indole-based organic dyes have been developed for dye-sensitized solar cells (DSSCs), demonstrating high power conversion efficiencies (Ji et al., 2020).
Future Directions
The future directions of research on 4-(Oxiranylmethoxy)-1H-indole or similar compounds could involve their use in biomedical applications. For instance, oxetane-containing compounds have shown great potential for a variety of biomedical applications including drug delivery, photodynamic therapy, and bioimaging .
properties
IUPAC Name |
4-(oxiran-2-ylmethoxy)-1H-indole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-2-10-9(4-5-12-10)11(3-1)14-7-8-6-13-8/h1-5,8,12H,6-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTWQPSSVUYPWOM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(O1)COC2=CC=CC3=C2C=CN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90956744 | |
Record name | 4-[(Oxiran-2-yl)methoxy]-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90956744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Oxiranylmethoxy)-1H-indole | |
CAS RN |
35308-87-3 | |
Record name | 4-(2-Oxiranylmethoxy)-1H-indole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=35308-87-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Oxiranylmethoxy)-1H-indole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035308873 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-[(Oxiran-2-yl)methoxy]-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90956744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(oxiranylmethoxy)-1H-indole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.719 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
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Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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